(4-Bromophenyl)(5,7-dibromo-1-benzofuran-2-yl)methanol
Description
“(4-Bromophenyl)(5,7-dibromo-1-benzofuran-2-yl)methanol” is a chemical compound that belongs to the class of benzofuran compounds . Benzofuran compounds are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications .
Molecular Structure Analysis
The molecular structure of benzofuran compounds is characterized by a benzene ring fused to a furan ring . The specific molecular formula for “(4-Bromophenyl)(5,7-dibromo-1-benzofuran-2-yl)methanol” is C15H9Br3O2 .Scientific Research Applications
Organic Electronics and Optoelectronics
(E)-4-(2-(7-Bromo-[1,2,5]thiadiazolo[3,4-c]pyridin-4-yl)vinyl)-N,N-diphenylaniline: (let’s call it Compound 1) is a fascinating compound with potential applications in organic electronics and optoelectronics. Here’s why:
- Designing Effective Materials : Chromophores containing the (diphenylamino)phenylethenyl group are widely used to create materials with useful electronic properties. Compound 1, synthesized via the Heck reaction, falls into this category. Researchers can explore its properties for applications such as organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (FETs) .
Medicinal Chemistry and Drug Discovery
While there isn’t direct evidence for Compound 1’s medicinal applications, its structural features suggest potential relevance in drug discovery:
- Heterocyclic Systems : Derivatives of 1,2,5-thiadiazolo[3,4-c]pyridines (like Compound 1) can exhibit interesting physical properties. Medicinal chemists might explore these derivatives for their pharmacological activities, targeting specific receptors or enzymes .
Material Science and Nanotechnology
- Surface Modification : Compound 1 might find applications in modifying fragile organic microstructures. Its unique structure could enhance the stability, conductivity, or other properties of nanoscale materials .
Environmental Chemistry
- Environmental Sensors : Researchers could explore Compound 1 as a potential sensor for detecting specific environmental pollutants or analytes. Its electronic properties and regioselective synthesis make it an interesting candidate .
Computational Chemistry and Theoretical Studies
- Theoretical Investigations : Computational studies can predict Compound 1’s properties, vibrational spectra, and electronic behavior. Researchers might use density functional theory (DFT) calculations to explore its stability, reactivity, and interactions .
properties
IUPAC Name |
(4-bromophenyl)-(5,7-dibromo-1-benzofuran-2-yl)methanol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9Br3O2/c16-10-3-1-8(2-4-10)14(19)13-6-9-5-11(17)7-12(18)15(9)20-13/h1-7,14,19H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JCQCNUMWEBXWKB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(C2=CC3=CC(=CC(=C3O2)Br)Br)O)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9Br3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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